Cas no 53906-91-5 (Ethyl 2-(5-methylthiophen-2-yl)acetate)

• Product Name: Ethyl 2-(5-methylthiophen-2-yl)acetate
• CAS No: 53906-91-5
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 4817204
• Update Time: 2025-11-03

Ethyl 2-(5-methylthiophen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-methylthiophen-2-yl)acetate
• 2-Thiopheneacetic acid, 5-methyl-, ethyl ester
• ethyl (5-methyl-2-thienyl)acetate
• 5-Methylthiophene-2-acetic acid ethyl ester

• Inchi： 1S/C9H12O2S/c1-3-11-9(10)6-8-5-4-7(2)12-8/h4-5H,3,6H2,1-2H3
• InChI Key： QDVBXSMXKVMAAN-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5

Additional information on Ethyl 2-(5-methylthiophen-2-yl)acetate

Ethyl 2-(5-methylthiophen-2-yl)acetate (CAS No. 53906-91-5): A Comprehensive Overview

Ethyl 2-(5-methylthiophen-2-yl)acetate (CAS No. 53906-91-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiophene moiety and ester functional group, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and synthetic chemistry.

The chemical structure of Ethyl 2-(5-methylthiophen-2-yl)acetate consists of an ethyl ester group attached to a 2-(5-methylthiophen-2-yl) acetate moiety. The thiophene ring, a five-membered heterocyclic compound with a sulfur atom, imparts significant electronic and steric effects that influence the compound's reactivity and biological properties. The presence of the methyl group on the thiophene ring further modulates these effects, making the compound highly suitable for various synthetic transformations.

In recent years, Ethyl 2-(5-methylthiophen-2-yl)acetate has been extensively studied for its potential therapeutic applications. One notable area of research is its role in the development of anti-inflammatory agents. Studies have shown that compounds containing thiophene moieties can exhibit potent anti-inflammatory activity by modulating key inflammatory pathways such as NF-κB and MAPK. This makes Ethyl 2-(5-methylthiophen-2-yl)acetate a promising lead compound for the design of new anti-inflammatory drugs.

Another area of interest is the use of Ethyl 2-(5-methylthiophen-2-yl)acetate in the synthesis of bioactive molecules. The ester functional group can be readily hydrolyzed under mild conditions to yield the corresponding carboxylic acid, which can then be further functionalized to produce a wide range of derivatives. These derivatives have been explored for their potential as anticancer agents, antimicrobial compounds, and other therapeutic applications.

The synthetic accessibility of Ethyl 2-(5-methylthiophen-2-yl)acetate has also contributed to its popularity in organic synthesis. The compound can be synthesized via several routes, including the reaction of 2-bromomethylthiophene with ethyl acetate in the presence of a base. This synthetic flexibility allows researchers to tailor the compound's properties for specific applications, making it a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl 2-(5-methylthiophen-2-yl)acetate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the compound's conformational behavior and electronic structure. These studies have revealed that the thiophene ring adopts a planar conformation, which facilitates π-stacking interactions with other aromatic molecules. This property is particularly useful in designing supramolecular assemblies and host-guest systems.

In addition to its therapeutic potential, Ethyl 2-(5-methylthiophen-2-yl)acetate has also been investigated for its use in materials science. The compound's ability to form stable complexes with metal ions has led to its application in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have shown promise in areas such as gas storage, catalysis, and sensing.

The safety profile of Ethyl 2-(5-methylthiophen-2-yl)acetate is another important consideration. While detailed toxicological data is still being gathered, preliminary studies suggest that the compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, rigorous safety assessments are necessary to ensure its safe use in pharmaceutical and other applications.

In conclusion, Ethyl 2-(5-methylthiophen-2-yl)acetate (CAS No. 53906-91-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, organic synthesis, and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, Ethyl 2-(5-methylthiophen-2-yl)acetate is poised to play a significant role in advancing various scientific fields.